Cas no 1804541-47-6 (3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1804541-47-6
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4910284
• Update Time: 2025-06-15

3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-3-14-5(2-13)6(9)7(4)15-8(10,11)12/h3H,1H3
• InChI Key： HWMVKTSDDOSFBG-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=CC(C)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9

Additional information on 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine

Introduction to 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804541-47-6)

3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine, identified by the CAS number 1804541-47-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine, including its bromo, cyano, methyl, and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The importance of this compound in modern chemical biology cannot be overstated. Pyridine derivatives have been extensively studied for their potential as pharmacophores in drug discovery. The presence of electron-withdrawing groups such as the cyano and trifluoromethoxy substituents enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular architectures. Additionally, the bromo group serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in the synthesis of biologically active molecules.

In recent years, 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. One notable area of investigation is its application in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact with ATP-binding pockets in protein kinases. The specific substitution pattern of 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine allows for fine-tuning of binding affinity and selectivity, which are essential for achieving high efficacy and minimal side effects.

Another promising application of this compound is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new classes of antimicrobial drugs. Pyridine derivatives have shown promise in this regard due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies indicate that derivatives of 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine exhibit potent activity against Gram-positive bacteria, making them a potential lead compound for further development.

The synthetic utility of 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine extends beyond pharmaceutical applications. In agrochemical research, pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural diversity offered by this compound allows chemists to design molecules with tailored biological activities, enabling the development of more effective crop protection agents. Furthermore, its role in material science is emerging as an area of interest, particularly in the design of organic electronic materials where pyridine derivatives contribute to charge transport properties.

The latest advancements in computational chemistry have also highlighted the significance of 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine as a building block for drug discovery. Molecular modeling studies have demonstrated that this compound can be effectively incorporated into drug-like scaffolds through virtual screening and de novo design approaches. The combination of experimental synthesis and computational modeling has accelerated the identification of novel lead compounds with improved pharmacokinetic profiles. This interdisciplinary approach underscores the versatility and importance of 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine in modern chemical biology.

In conclusion, 3-Bromo-2-cyano-5-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804541-47-6) represents a cornerstone in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As our understanding of its potential continues to evolve, so too will its applications, driving forward scientific progress and technological innovation.